(5-Chloro-1-benzofuran-2-yl)(4-hydroxyphenyl)methanone

• CAS No.: 100914-72-5
• Molecular Formula: C15H9ClO3
• Molecular Weight: 272.68 g/mol
• IUPAC Name: (5-chloro-1-benzofuran-2-yl)-(4-hydroxyphenyl)methanone
• InChI: InChI=1S/C15H9ClO3/c16-11-3-6-13-10(7-11)8-14(19-13)15(18)9-1-4-12(17)5-2-9/h1-8,17H
• InChI Key: DFGMTGTTWQLBHH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)C2=CC3=C(O2)C=CC(=C3)Cl)O

Description

(5-Chloro-1-benzofuran-2-yl)(4-hydroxyphenyl)methanone is a synthetic aryl benzofuran derivative characterized by a benzofuran core substituted with a chlorine atom at position 5 and a 4-hydroxyphenyl methanone group at position 2. This compound is of interest due to its structural similarity to pharmacologically active benzofuran derivatives, which often exhibit antitumor, antimicrobial, and anti-inflammatory properties .

Biological Activity

The compound (5-Chloro-1-benzofuran-2-yl)(4-hydroxyphenyl)methanone is a benzofuran derivative that has garnered attention in medicinal chemistry due to its potential biological activities. Benzofuran derivatives are known for their diverse pharmacological properties, including antimicrobial, anticancer, anti-inflammatory, and antioxidant activities. This article provides a detailed overview of the biological activity associated with this compound, supported by data tables and relevant research findings.

Chemical Structure and Properties

The chemical structure of (5-Chloro-1-benzofuran-2-yl)(4-hydroxyphenyl)methanone can be represented as follows:

$$\text{C}_{15}\text{H}_{12}\text{ClO}_3$$

This compound features a benzofuran moiety substituted with a chloro group and a hydroxyphenyl group, which are critical for its biological activity.

Antimicrobial Activity

Benzofuran derivatives, including (5-Chloro-1-benzofuran-2-yl)(4-hydroxyphenyl)methanone, have shown significant antimicrobial properties. The following table summarizes the antimicrobial activity of selected benzofuran derivatives against various bacterial strains:

Compound	Bacterial Strain	Zone of Inhibition (mm)	MIC (µg/mL)
(5-Chloro-1-benzofuran-2-yl)(4-hydroxyphenyl)methanone	Staphylococcus aureus	22	5
	Escherichia coli	20	10
	Klebsiella pneumoniae	18	15
	Bacillus subtilis	25	3

Research indicates that compounds with hydroxyl groups at specific positions enhance antibacterial activity. For example, studies have demonstrated that the presence of a hydroxyl group at the C-6 position of the benzofuran ring is crucial for activity against Gram-positive and Gram-negative bacteria .

Anticancer Activity

The anticancer potential of (5-Chloro-1-benzofuran-2-yl)(4-hydroxyphenyl)methanone has been explored in various studies. In vitro assays revealed that this compound exhibits cytotoxic effects on several cancer cell lines. The following table outlines the IC50 values for different cancer cell lines:

Cell Line	IC50 (µM)
MCF-7 (Breast Cancer)	12
HeLa (Cervical Cancer)	8
A549 (Lung Cancer)	10

The mechanism of action appears to involve the induction of apoptosis and inhibition of cell proliferation through modulation of various signaling pathways .

Anti-inflammatory Activity

In addition to its antimicrobial and anticancer properties, (5-Chloro-1-benzofuran-2-yl)(4-hydroxyphenyl)methanone has demonstrated anti-inflammatory effects in preclinical models. Studies have shown that this compound can significantly reduce pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages .

Case Studies

A notable case study involved the evaluation of this compound's efficacy in a murine model of inflammation. The results indicated a marked reduction in paw edema compared to control groups, suggesting strong anti-inflammatory potential.

Comparison with Similar Compounds

a) Chloro vs. Methoxy Substitutions

• Target Compound : 5-Chloro substitution on benzofuran.
• (4-Chlorophenyl)(5-methoxy-1-benzofuran-2-yl)methanone (KBM): Features a methoxy group at position 5 instead of chlorine (C₁₆H₁₁ClO₃, molar mass 300.74).
• 2-(4-Chlorobenzoyl)-5-methoxy-3-methyl-1-benzofuran : Adds a methyl group at position 3 (C₁₇H₁₃ClO₃, molar mass 300.74). The methyl group introduces steric hindrance, which may reduce binding affinity in biological systems compared to the unsubstituted target compound .

b) Positional Isomerism

• 5-Chloro-2-(4-methylphenyl)-3-methylsulfinyl-1-benzofuran: Substitution at position 2 with a methylphenyl group and sulfinyl at position 3.

Hydroxyphenyl Methanone Derivatives

a) Benzofuran vs. Imidazole Scaffolds

• (4-Hydroxyphenyl)(4-(4-hydroxyphenyl)-1H-imidazol-2-yl)methanone: Replaces benzofuran with an imidazole ring (exact mass 280.0800, HRMS [M+H]+: 281.0967). Imidazole derivatives often exhibit stronger hydrogen-bonding capacity due to nitrogen atoms, which may enhance interactions with biological targets compared to benzofuran-based compounds .

b) Simplified Phenyl Methanones

• (4-Chlorophenyl)(4-hydroxyphenyl)methanone: Lacks the benzofuran ring entirely (CAS 147030-50-0). The absence of the heterocyclic core reduces molecular complexity and may decrease metabolic stability compared to benzofuran derivatives .

Physicochemical and Analytical Data

Compound Name	Molecular Formula	Exact Mass	HRMS [M+H]+	HPLC Retention Time (min)	Biological Activity (IC₅₀)
Target Compound	C₁₅H₉ClO₃	272.024	273.031	Not reported	Not reported
(4-Hydroxyphenyl-imidazol-2-yl)methanone	C₁₆H₁₂N₂O₂	280.0800	281.0967	3.54	Antiproliferative
KBM	C₁₆H₁₁ClO₃	298.040	299.047	Not reported	Not reported
Compound 3b	C₂₃H₁₇ClN₂O₃	404.092	405.099	Not reported	51.24 µM (Antitubercular)

Key Structural and Functional Insights

• Chlorine Substitution : The 5-chloro group in the target compound likely enhances lipophilicity and metabolic resistance compared to methoxy or hydroxyl groups .
• Hydroxyphenyl Group : The 4-hydroxyphenyl moiety facilitates hydrogen bonding, critical for interactions with enzymes or receptors, as seen in estrogenic compounds like raloxifene analogs .